5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde
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Overview
Description
5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde is a chemical compound with the molecular formula C10H12N2O3 and a molecular weight of 208.21 g/mol . This compound is a derivative of furan, a heterocyclic organic compound characterized by a ring structure composed of one oxygen and four carbon atoms . Furan derivatives are known for their wide range of biological and pharmacological activities .
Preparation Methods
The synthesis of 5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde involves several steps. One common method includes the condensation of furan-2-carbaldehyde with 3-methyl-5-oxopiperazine under specific reaction conditions . The reaction typically requires a solvent such as dimethylformamide (DMF) and a catalyst like p-toluenesulfonic acid (PTSA) to facilitate the process . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity .
Chemical Reactions Analysis
5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde undergoes various chemical reactions, including:
Scientific Research Applications
5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde has several scientific research applications:
Mechanism of Action
The mechanism of action of 5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects . The exact molecular targets and pathways can vary depending on the specific application and context of use .
Comparison with Similar Compounds
5-(3-Methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde can be compared with other similar compounds, such as:
Furan-2-carbaldehyde: A simpler derivative of furan with similar reactivity but lacking the piperazine moiety.
3-Methyl-5-oxopiperazine: A compound with a similar piperazine structure but without the furan ring.
Nitrofurantoin: A furan derivative with well-known antibacterial properties.
The uniqueness of this compound lies in its combined furan and piperazine structures, which contribute to its distinct chemical and biological properties .
Properties
Molecular Formula |
C10H12N2O3 |
---|---|
Molecular Weight |
208.21 g/mol |
IUPAC Name |
5-(3-methyl-5-oxopiperazin-1-yl)furan-2-carbaldehyde |
InChI |
InChI=1S/C10H12N2O3/c1-7-4-12(5-9(14)11-7)10-3-2-8(6-13)15-10/h2-3,6-7H,4-5H2,1H3,(H,11,14) |
InChI Key |
CDBBUGMDEZQURE-UHFFFAOYSA-N |
Canonical SMILES |
CC1CN(CC(=O)N1)C2=CC=C(O2)C=O |
Origin of Product |
United States |
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